
What is Choline Chloride-13C3 and its chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Choline Chloride-13C3

Cat. No.: B12425863 Get Quote

An In-depth Technical Guide to Choline Chloride-13C3

For Researchers, Scientists, and Drug Development Professionals

Introduction
Choline Chloride-13C3 is a stable isotope-labeled form of choline chloride, an essential

nutrient and a quaternary ammonium salt.[1][2] In this molecule, the three methyl groups

attached to the nitrogen atom are substituted with the heavy carbon isotope, ¹³C. This isotopic

labeling makes it an invaluable tool in metabolic research and quantitative analysis, as it is

chemically identical to its unlabeled counterpart but physically distinguishable by its increased

mass.

Primarily, Choline Chloride-13C3 serves two key functions in a research setting:

Metabolic Tracer: It is used to trace the metabolic fate of choline through various biochemical

pathways in vitro and in vivo, enabling detailed metabolic flux analysis.[1][3]

Internal Standard: It is employed as an internal standard for highly accurate quantification of

unlabeled choline and its metabolites in complex biological samples using mass

spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy.[1][3]

This guide provides a comprehensive overview of the chemical properties, metabolic pathways,

and experimental applications of Choline Chloride-13C3.
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Chemical and Physical Properties
Choline Chloride-13C3 is a white to pale yellow crystalline powder. Its fundamental properties

are summarized in the tables below.

Table 1: General Properties
Property Value Reference

IUPAC Name

(2-

hydroxyethyl)tri(¹³C)methylaza

nium chloride

Synonym(s)
2-hydroxy-N,N,N-tri(methyl-

13C)ethan-1-aminium chloride

CAS Number
Not available for this specific

isotopologue

Unlabeled CAS 67-48-1 [4]

Molecular Formula C₂¹³C₃H₁₄ClNO [5][6]

Molecular Weight 142.60 g/mol [5][6]

Purity ≥98% (Typical) [5]

Table 2: Solubility and Storage
Parameter Details Reference

Solubility

    In Water 60 mg/mL (420.76 mM) [7]

    In DMSO ≥ 140 mg/mL (981.77 mM) [7]

Storage (Solid)
Store at room temperature

under an inert atmosphere.
[8]

Storage (Stock Solution)

Store at -20°C for up to 1

month or -80°C for up to 6

months. Protect from light.

[1][7]
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Metabolic Pathways of Choline
Choline is a central node in cellular metabolism, participating in three primary pathways.[9] The

use of Choline Chloride-13C3 allows researchers to trace the flow of the ¹³C-labeled methyl

groups through these interconnected networks.

Phosphorylation (Kennedy Pathway): This pathway is responsible for the de novo synthesis

of phosphatidylcholine (PC), a critical component of cell membranes.[9][10]

Oxidation: Choline is oxidized in the liver and kidneys to form betaine. Betaine is a vital

methyl donor in the one-carbon metabolism cycle, where it contributes to the remethylation

of homocysteine to form methionine.[11][12]

Acetylation: In cholinergic neurons, choline is acetylated by choline acetyltransferase (ChAT)

to produce the neurotransmitter acetylcholine, which is essential for nerve signaling.[9][11]
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Caption: Major metabolic pathways of Choline-¹³C₃.
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Experimental Protocols
The most common application of Choline Chloride-13C3 is as an internal standard for

quantification of choline and its metabolites by isotope dilution mass spectrometry.

General Protocol: Quantification in Plasma by LC-
MS/MS
This protocol outlines a representative method for measuring choline levels in plasma.

Researchers should optimize parameters for their specific instrumentation and sample types.

1. Preparation of Standards and Internal Standard (IS):

Prepare a stock solution of Choline Chloride-13C3 (e.g., 1 mg/mL in water).

From this, prepare a working internal standard solution (e.g., 10 µM).

Prepare a series of calibration standards of unlabeled choline chloride of known

concentrations.

2. Sample Preparation:

Thaw plasma samples on ice.

To 50 µL of plasma, add 10 µL of the Choline Chloride-13C3 internal standard working

solution.

Add 150 µL of ice-cold acetonitrile or methanol to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

Transfer the supernatant to a new tube or HPLC vial for analysis.

3. LC-MS/MS Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12425863?utm_src=pdf-body
https://www.benchchem.com/product/b12425863?utm_src=pdf-body
https://www.benchchem.com/product/b12425863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Liquid Chromatography (LC): Use a HILIC (Hydrophilic Interaction Liquid Chromatography)

column suitable for polar analytes.

Mobile Phase A: Acetonitrile with 0.1% formic acid.

Mobile Phase B: 10 mM Ammonium formate in water with 0.1% formic acid.

Gradient: A gradient from high organic to high aqueous is typically used to retain and elute

choline.

Mass Spectrometry (MS): Operate in positive electrospray ionization (ESI+) mode using

Multiple Reaction Monitoring (MRM).

Monitor the specific mass-to-charge (m/z) transitions for both the analyte (unlabeled

choline) and the internal standard (¹³C₃-choline).

Unlabeled Choline Transition (example): Q1: 104.1 m/z → Q3: 60.1 m/z

¹³C₃-Choline Transition (example): Q1: 107.1 m/z → Q3: 63.1 m/z

4. Data Analysis:

Integrate the peak areas for both the unlabeled choline and the ¹³C₃-choline transitions.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Construct a calibration curve by plotting the peak area ratios of the standards against their

known concentrations.

Determine the concentration of choline in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Sample Preparation Analysis Data Processing

Biological Sample
(e.g., Plasma)

Spike with
Choline Chloride-¹³C₃

(Internal Standard)

Protein Precipitation
(e.g., Acetonitrile) Centrifugation Collect Supernatant LC Separation

(HILIC)
MS/MS Detection

(MRM)
Peak Integration
(Analyte & IS)

Calculate Area Ratio
(Analyte / IS)

Quantification via
Calibration Curve Final Concentration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for quantification using Choline-¹³C₃.

Conclusion
Choline Chloride-13C3 is an essential tool for researchers in metabolism, neuroscience, and

drug development. Its utility as a stable isotope tracer allows for the precise mapping of

choline's metabolic fate, while its role as an internal standard ensures the highest accuracy in

quantitative studies. The methodologies and data presented in this guide provide a

foundational understanding for the effective application of this powerful research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12425863#what-is-choline-chloride-13c3-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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